Cas no 849061-96-7 (2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)-)

• Product Name: 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)-
• CAS No: 849061-96-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 716668
• PubChem ID: 24884093
• Update Time: 2025-10-23

2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)-
• 3-(2,5-dimethoxyphenyl)prop-2-enamide
• 2-Propenamide,3-(2,5-dimethoxyphenyl)-,(2E)
• 3-(2,5-DIMETHOXYPHENYL)-TRANS-2-PROPENAMIDE
• TRANS-2,5-DIMETHOXYCINNAMAMIDE
• 849061-96-7
• trans-2,5-Dimethoxycinnamamide, 97%
• 870703-82-5
• (2E)-3-(2,5-DIMETHOXYPHENYL)PROP-2-ENIMIDIC ACID
• SCHEMBL16410053
• (E)-3-(2,5-dimethoxyphenyl)prop-2-enamide
• DB-293436
• 2,5-Dimethoxycinnamamide
• (2E)-3-(2,5-dimethoxyphenyl)acrylamide
• AKOS022259919

• MDL： MFCD07369788
• Inchi： 1S/C11H13NO3/c1-14-9-4-5-10(15-2)8(7-9)3-6-11(12)13/h3-7H,1-2H3,(H2,12,13)/b6-3+
• InChI Key： LNVZPQDKKCSROU-ZZXKWVIFSA-N
• SMILES： O(C)C1C=CC(=CC=1/C=C/C(N)=O)OC

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 168-172 °C (lit.)
• Boiling Point: 432.1±45.0 °C at 760 mmHg
• Flash Point: 238.9±25.0 °C
• PSA: 61.55000
• LogP: 1.90260
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)-

In-Depth Analysis of 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)- (CAS No. 849061-96-7): Properties, Applications, and Market Insights

2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)- (CAS No. 849061-96-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and specialty chemicals. This α,β-unsaturated amide derivative features a unique 2,5-dimethoxyphenyl substituent, which contributes to its distinct chemical reactivity and potential applications. As researchers and industries seek novel compounds with tailored functionalities, this molecule stands out for its structural versatility and promising properties.

The compound's (2E)-configuration is particularly noteworthy, as it influences the molecule's spatial arrangement and intermolecular interactions. This stereochemical feature is crucial for understanding its behavior in synthetic pathways and biological systems. Recent studies have explored the role of such electron-rich aromatic acrylamides in designing advanced materials and bioactive molecules, making 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)- a subject of growing scientific interest.

From a synthetic chemistry perspective, 849061-96-7 serves as a valuable building block for creating more complex molecular architectures. Its acrylamide moiety offers multiple reactive sites for modifications, while the dimethoxy-substituted phenyl ring provides electronic effects that can be exploited in various chemical transformations. These characteristics make the compound particularly relevant in current research trends focusing on green chemistry and atom-economical synthesis.

In pharmaceutical applications, derivatives of 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)- have shown potential as intermediates for drug development. The compound's structural features resemble those found in several biologically active molecules, particularly in the realm of central nervous system therapeutics. Researchers are investigating its utility in creating novel compounds that may interact with specific neurotransmitter systems, though extensive clinical studies would be required to validate any therapeutic potential.

The material science community has also taken interest in 849061-96-7 for its potential applications in advanced polymer systems. The compound's ability to participate in radical polymerization and other chain-growth mechanisms makes it a candidate for creating specialty polymers with tailored properties. These materials could find use in electronic devices, coatings, or adhesives where specific electronic or mechanical characteristics are desired.

Market analysis indicates growing demand for specialized acrylamide derivatives like 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)-, particularly in the fine chemicals sector. The compound's niche applications and the increasing focus on custom synthesis in pharmaceutical and material science industries contribute to its commercial relevance. Suppliers and manufacturers are responding to this demand by developing more efficient production methods and ensuring consistent quality standards.

From an environmental and safety perspective, proper handling procedures should always be followed when working with 849061-96-7, as with any chemical substance. While not classified among restricted compounds, standard laboratory precautions for organic synthesis intermediates apply. Researchers emphasize the importance of responsible chemical management and waste minimization when utilizing such specialized molecules in industrial or academic settings.

The future research directions for 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)- appear promising, with several potential avenues for exploration. Scientists are particularly interested in its application in click chemistry approaches and as a precursor for heterocyclic compounds. The compound's compatibility with modern catalytic systems and its potential role in multicomponent reactions make it a valuable tool for synthetic chemists developing more efficient and sustainable methodologies.

In conclusion, 2-Propenamide,3-(2,5-dimethoxyphenyl)-, (2E)- (CAS No. 849061-96-7) represents an important compound at the intersection of multiple scientific disciplines. Its unique structural features, combined with growing applications in pharmaceuticals and materials science, ensure its continued relevance in chemical research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly significant role in the development of novel materials and bioactive molecules.